Cas no 470461-09-7 (4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl)

• Product Name: 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
• CAS No: 470461-09-7
• MF: C₁₄H₁₁BrF₂O
• MW: 313.137350320816
• MDL: MFCD25460355
• CID: 3163769
• PubChem ID: 12067451
• Update Time: 2025-06-09

4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
• AKOS024438252
• AS-33367
• SCHEMBL1242253
• 1-(4-bromophenyl)-4-ethoxy-2,3-difluorobenzene
• MFCD25460355
• 470461-09-7
• 4-ethoxy-4'-bromo-2,3-difluoro-1,1'-biphenyl
• VTA46109
• VFNYZNWPLITFPE-UHFFFAOYSA-N

• MDL： MFCD25460355
• Inchi： 1S/C14H11BrF2O/c1-2-18-12-8-7-11(13(16)14(12)17)9-3-5-10(15)6-4-9/h3-8H,2H2,1H3
• InChI Key： VFNYZNWPLITFPE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=C(C=1F)F)OCC

Computed Properties

• Exact Mass: 311.99613g/mol
• Monoisotopic Mass: 311.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 351.2±42.0 °C at 760 mmHg
• Flash Point: 201.1±12.1 °C
• Vapor Pressure: No data available

4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl

Recent Advances in the Study of 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl (CAS: 470461-09-7) in Chemical Biology and Pharmaceutical Research

The compound 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl (CAS: 470461-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique halogenated and ethoxy-substituted structure, has shown promising potential in various applications, including drug discovery, material science, and agrochemical development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights into its utility as a versatile intermediate or active pharmaceutical ingredient (API).

One of the key areas of research involves the optimization of synthetic routes for 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient palladium-catalyzed cross-coupling reaction to achieve high yields and purity of the compound. The authors highlighted the importance of controlling reaction parameters such as temperature, solvent choice, and catalyst loading to minimize byproduct formation. This advancement is particularly relevant for scaling up production in industrial settings, where cost-effectiveness and reproducibility are critical.

In the realm of drug discovery, 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl has been explored as a scaffold for designing novel kinase inhibitors. A recent preprint on bioRxiv (2024) reported its incorporation into a series of compounds targeting tyrosine kinase receptors implicated in cancer progression. Preliminary in vitro assays revealed moderate inhibitory activity against specific kinase isoforms, with IC50 values in the low micromolar range. Molecular docking studies suggested that the bromo and ethoxy substituents play a crucial role in binding affinity, potentially enabling further structural modifications to enhance potency and selectivity.

Another noteworthy application of this compound lies in its use as a building block for liquid crystal materials. Research published in Advanced Materials (2023) investigated its mesomorphic properties when incorporated into biphenyl-based liquid crystal mixtures. The study found that the difluoro and ethoxy groups contributed to desirable phase behavior and thermal stability, making it a candidate for display technologies and optoelectronic devices. These findings open new avenues for interdisciplinary research bridging chemistry and materials science.

From a pharmacological perspective, recent toxicological evaluations of 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl have provided essential safety data. A GLP-compliant study conducted in 2024 assessed its acute and subchronic toxicity in rodent models, establishing preliminary safety thresholds for further development. While the compound exhibited low acute toxicity, researchers noted the need for additional studies to evaluate potential metabolic pathways and long-term effects, particularly regarding hepatic and renal function.

Looking ahead, the versatility of 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl continues to inspire innovative research directions. Current investigations are exploring its potential in photopharmacology, where its photophysical properties could enable light-controlled drug activity. Additionally, computational studies are underway to predict its behavior in various biological systems, leveraging machine learning approaches to accelerate structure-activity relationship (SAR) analyses. As these studies progress, they are expected to further elucidate the compound's mechanisms of action and expand its applications in therapeutic development.

In conclusion, 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl (CAS: 470461-09-7) represents a multifaceted compound with growing importance in chemical and pharmaceutical research. Recent advances in its synthesis, biological evaluation, and material applications underscore its potential as a valuable tool for scientists across multiple disciplines. Continued research efforts will likely uncover additional uses for this compound, potentially leading to breakthroughs in drug development and advanced materials. Researchers working with this compound should stay abreast of emerging findings to fully leverage its capabilities in their respective fields.